Cas no 865174-28-3 (4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide structure
865174-28-3 structure
Product Name:4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
CAS No:865174-28-3
MF:C26H29N5O5S2
MW:555.668963193893
CID:5901179
PubChem ID:4402925
Update Time:2023-11-22

4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-[[bis(2-cyanoethyl)amino]sulfonyl]-N-[6-ethoxy-3-(2-ethoxyethyl)-2(3H)-benzothiazolylidene]-
    • (Z)-4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(6-ethoxy-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide
    • 4-[bis(2-cyanoethyl)sulfamoyl]-N-[6-ethoxy-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
    • AKOS024606185
    • 865174-28-3
    • 4-[bis(2-cyanoethyl)sulfamoyl]-N-[(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
    • F1359-3343
    • 4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
    • Inchi: 1S/C26H29N5O5S2/c1-3-35-18-17-31-23-12-9-21(36-4-2)19-24(23)37-26(31)29-25(32)20-7-10-22(11-8-20)38(33,34)30(15-5-13-27)16-6-14-28/h7-12,19H,3-6,15-18H2,1-2H3
    • InChI Key: HWQPUSDYNCLSRB-UHFFFAOYSA-N
    • SMILES: C(N=C1N(CCOCC)C2=CC=C(OCC)C=C2S1)(=O)C1=CC=C(S(N(CCC#N)CCC#N)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 555.16101139g/mol
  • Monoisotopic Mass: 555.16101139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 13
  • Complexity: 1000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 170Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 782.9±70.0 °C(Predicted)
  • pka: -1.81±0.20(Predicted)

4-bis(2-cyanoethyl)sulfamoyl-N-(2Z)-6-ethoxy-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Pricemore >>

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